Cas no 90019-56-0 (2-Phenylpyrazolo[1,5-a]pyrimidin-7-ol)

2-Phenylpyrazolo[1,5-a]pyrimidin-7-ol structure
90019-56-0 structure
Product Name:2-Phenylpyrazolo[1,5-a]pyrimidin-7-ol
CAS No:90019-56-0
MF:C12H9N3O
MW:211.219362020493
CID:796239
PubChem ID:12718653
Update Time:2025-04-19

2-Phenylpyrazolo[1,5-a]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Phenylpyrazolo[1,5-a]pyrimidin-7-ol
    • 2-phenyl-Pyrazolo[1,5-a]pyrimidin-7-ol
    • Pyrazolo[1,5-a]pyrimidin-7-ol, 2-phenyl-
    • 2-Phenyl-4H-pyrazolo[1,5-a]pyrimidin-7-one
    • 77493-73-3
    • 90019-56-0
    • 2-Phenylpyrazolo[1,5-a]pyrimidin-7(4H)-one
    • SCHEMBL7715678
    • SCHEMBL19927088
    • CHEMBL49885
    • DTXSID801273729
    • DB-365282
    • Inchi: 1S/C12H9N3O/c16-12-6-7-13-11-8-10(14-15(11)12)9-4-2-1-3-5-9/h1-8,14H
    • InChI Key: LCIWNFJRZJKIJM-UHFFFAOYSA-N
    • SMILES: O=C1C=CN=C2C=C(C3C=CC=CC=3)NN21

Computed Properties

  • Exact Mass: 211.074561919g/mol
  • Monoisotopic Mass: 211.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.7Ų

2-Phenylpyrazolo[1,5-a]pyrimidin-7-ol Pricemore >>

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